Cas no 1704978-72-2 ((3S)-3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid
• CAS No: 1704978-72-2
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 5738231
• PubChem ID: 93481085
• Update Time: 2023-11-24

(3S)-3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1704978-72-2
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-cyclobutylpropanoicacid
• EN300-1284386
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-cyclobutylpropanoic acid
• Cyclobutanepropanoic acid, β-[[(phenylmethoxy)carbonyl]amino]-, (βS)-
• (3S)-3-{(benzyloxy)carbonylamino}-3-cyclobutylpropanoic acid

• Inchi： 1S/C15H19NO4/c17-14(18)9-13(12-7-4-8-12)16-15(19)20-10-11-5-2-1-3-6-11/h1-3,5-6,12-13H,4,7-10H2,(H,16,19)(H,17,18)/t13-/m0/s1
• InChI Key： USAXZPPNCBXRQG-ZDUSSCGKSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](CC(=O)O)C1CCC1)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 483.8±38.0 °C(Predicted)
• pka: 4.48±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls